Cas no 1261590-26-4 (5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one)

5-(Trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one is a fluorinated heterocyclic compound featuring a trifluoromethyl group attached to an isoindolinone scaffold. This structure imparts unique physicochemical properties, including enhanced lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The trifluoromethyl group contributes to improved binding affinity and bioavailability, while the isoindolinone core offers versatility as a building block in medicinal chemistry. Its stability under various reaction conditions allows for further functionalization, enabling the synthesis of diverse derivatives. This compound is particularly useful in the development of bioactive molecules, serving as an intermediate in the synthesis of potential therapeutic agents targeting neurological and inflammatory disorders.

5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one structure

1261590-26-4 structure

Product Name:5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one

CAS No:1261590-26-4

MF:C₉H₆F₃NO

MW:201.14525270462

MDL:MFCD18418133

CID:3320450

PubChem ID:100612119

Update Time:2025-10-24

5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

- 5-(TRIFLUOROMETHYL)ISOINDOLIN-1-ONE
- 5-(trifluoromethyl)-2,3-dihydroisoindol-1-one
- LAC59026
- AKOS026575576
- EN300-203010
- 5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one
- 861-904-6
- 1261590-26-4
- LGMSAQINGSZASV-UHFFFAOYSA-N
- Z1269234529
- MDL： MFCD18418133
- Inchi： 1S/C9H6F3NO/c10-9(11,12)6-1-2-7-5(3-6)4-13-8(7)14/h1-3H,4H2,(H,13,14)
- InChI Key： LGMSAQINGSZASV-UHFFFAOYSA-N
- SMILES： FC(C1C=CC2C(NCC=2C=1)=O)(F)F

Computed Properties

Exact Mass: 201.04014830Da
Monoisotopic Mass: 201.04014830Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 0
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 29.1Å²

5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one Pricemore >>

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Chemenu	CM241393-1g	5-(Trifluoromethyl)isoindolin-1-one	1261590-26-4	95%+	1g	$520	2021-08-04
Chemenu	CM241393-5g	5-(Trifluoromethyl)isoindolin-1-one	1261590-26-4	95%+	5g	$1246	2021-08-04
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TRC	T898155-2.5mg	5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one	1261590-26-4		2.5mg	$ 70.00	2022-06-02
TRC	T898155-5mg	5-(trifluoromethyl)-2,3-dihydro-1H-isoindol-1-one	1261590-26-4		5mg	$ 95.00	2022-06-02
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